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Compound of Interest

Compound Name: 1-Hexanol-d11

Cat. No.: B12391452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the key physical characteristics of 1-
Hexanol-d11, a deuterated isotopologue of 1-Hexanol. The information presented herein is

intended to support research and development activities where the use of a stable isotope-

labeled internal standard or a compound with altered metabolic properties is required. This

document details the physical properties, outlines the experimental methodologies for their

determination, and provides a visual representation of the interplay between these

characteristics.

Core Physical Properties
The physical characteristics of 1-Hexanol-d11 are crucial for its application in various scientific

contexts, from reaction setup and solvent selection to analytical method development. While

specific experimental data for every physical property of the deuterated form is not always

readily available, the properties are closely related to its non-deuterated counterpart, 1-

Hexanol. The primary difference lies in the molecular weight due to the substitution of eleven

hydrogen atoms with deuterium. This mass difference can lead to subtle variations in properties

such as density and boiling point.

Data Presentation: Physical Characteristics of 1-
Hexanol-d11 and 1-Hexanol
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The following table summarizes the key physical and chemical properties of 1-Hexanol-d11
and provides the corresponding values for 1-Hexanol for comparative purposes.

Property 1-Hexanol-d11 1-Hexanol

Molecular Formula C₆D₁₁H₃O C₆H₁₄O

Molecular Weight 113.24 g/mol 102.17 g/mol [1]

Appearance Colorless liquid Colorless liquid[2][3]

Density ~0.8 g/cm³ 0.814 g/mL at 25 °C[1][3][4]

Boiling Point ~158 °C at 760 mmHg 156-157 °C[1][3][4]

Melting Point Not available -52 °C[1][4]

Refractive Index Not available 1.418 (n20/D)[1][4]

Note: Specific experimental values for the melting point and refractive index of 1-Hexanol-d11
are not readily available in the literature. However, it is scientifically reasonable to assume that

these values will be very similar to those of non-deuterated 1-Hexanol. The substitution of

hydrogen with deuterium primarily affects the vibrational modes of the molecule and its mass,

which has a minor influence on intermolecular forces governing these properties.

Experimental Protocols
The determination of the physical characteristics outlined above requires precise and

standardized experimental procedures. Below are detailed methodologies for the key

experiments.

Determination of Density
The density of a liquid can be determined using a pycnometer or a digital density meter.

Methodology using a Pycnometer:

Cleaning and Drying: Thoroughly clean the pycnometer with a suitable solvent and dry it

completely.
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Weighing the Empty Pycnometer: Accurately weigh the empty, dry pycnometer on an

analytical balance and record the mass (m₁).

Filling the Pycnometer: Fill the pycnometer with 1-Hexanol-d11, ensuring no air bubbles are

trapped. Place the stopper and wipe off any excess liquid from the outside.

Weighing the Filled Pycnometer: Weigh the pycnometer filled with the liquid and record the

mass (m₂).

Determining the Volume: Empty and clean the pycnometer. Fill it with a reference liquid of

known density (e.g., deionized water) at a specific temperature. Weigh the pycnometer filled

with the reference liquid (m₃) to determine the exact volume of the pycnometer (V = (m₃ -

m₁) / ρ_water).

Calculation: The density (ρ) of 1-Hexanol-d11 is calculated using the formula: ρ = (m₂ - m₁) /

V

Determination of Boiling Point
The boiling point can be determined using the capillary method in a Thiele tube.

Methodology:

Sample Preparation: Fill a small test tube (fusion tube) with a few milliliters of 1-Hexanol-
d11.

Capillary Tube: Seal one end of a capillary tube using a flame. Place the sealed capillary

tube, open end down, into the test tube containing the sample.

Apparatus Setup: Attach the test tube to a thermometer using a rubber band or wire,

ensuring the sample is level with the thermometer bulb.

Heating: Immerse the assembly in a Thiele tube containing a high-boiling point liquid (e.g.,

mineral oil). Heat the side arm of the Thiele tube gently.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12391452?utm_src=pdf-body
https://www.benchchem.com/product/b12391452?utm_src=pdf-body
https://www.benchchem.com/product/b12391452?utm_src=pdf-body
https://www.benchchem.com/product/b12391452?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boiling Point Determination: The boiling point is the temperature at which the stream of

bubbles is continuous and rapid. For a more accurate reading, note the temperature at which

the bubbling stops and the liquid begins to enter the capillary tube upon cooling.

Determination of Melting Point
For substances that are solid at room temperature, the melting point is a key indicator of purity.

Since 1-Hexanol-d11 is a liquid at room temperature, this protocol would apply to determining

its freezing point.

Methodology (for Freezing Point):

Sample Cooling: Place a sample of 1-Hexanol-d11 in a test tube and immerse it in a cooling

bath (e.g., an ice-salt mixture or a cryostat).

Temperature Monitoring: Place a thermometer or a digital temperature probe into the

sample.

Observation: Gently stir the sample as it cools to ensure uniform temperature. Record the

temperature at regular intervals.

Freezing Point Determination: The temperature will decrease steadily and then plateau when

the substance begins to freeze. This plateau temperature is the freezing point (and melting

point).

Determination of Refractive Index
The refractive index is determined using a refractometer, such as an Abbe refractometer.

Methodology:

Calibration: Calibrate the refractometer using a standard liquid with a known refractive index.

Sample Application: Place a few drops of 1-Hexanol-d11 onto the prism of the refractometer.

Measurement: Close the prism and allow the sample to equilibrate to the instrument's

temperature (usually 20°C).
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Reading: Look through the eyepiece and adjust the controls until the dividing line between

the light and dark fields is sharp and centered in the crosshairs. Read the refractive index

value from the scale.

Mandatory Visualization
The following diagram illustrates the logical relationships between the fundamental molecular

properties of 1-Hexanol-d11 and its macroscopic physical characteristics.
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Caption: Logical flow from molecular properties to physical characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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